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Compound of Interest

Compound Name: URAT1 inhibitor 9

Cat. No.: B12385736 Get Quote

Disclaimer: Publicly available research data, including quantitative metrics and detailed

experimental protocols, for a specific molecule designated "URAT1 inhibitor 9" (also known as

Compound 24; CAS 2251727-90-7) is limited. This compound is identified in patent

CN108863919B as a sulfonamide derivative for the potential treatment of gout or

hyperuricemia. Due to the scarcity of specific data, this document serves as an in-depth

technical guide for researchers, scientists, and drug development professionals on the core

principles and methodologies involved in the research of novel URAT1 inhibitors, using data

from publicly studied compounds as a representative framework.

Introduction to URAT1 and its Role in Hyperuricemia
Hyperuricemia, a metabolic disorder characterized by elevated serum uric acid levels, is a

primary precursor to gout, a painful inflammatory arthritis caused by the deposition of

monosodium urate crystals in joints and tissues.[1][2] The kidneys play a crucial role in

maintaining uric acid homeostasis, with approximately two-thirds of urate being excreted

renally.[1] Urate transporter 1 (URAT1), encoded by the SLC22A12 gene, is a key protein in

this process.[3] Located on the apical membrane of renal proximal tubule cells, URAT1 is

responsible for the reabsorption of about 90% of the urate filtered by the glomeruli back into the

bloodstream.[3]

Inhibition of URAT1 is a primary therapeutic strategy for managing hyperuricemia and gout.[4]

By blocking URAT1, these inhibitors prevent uric acid reabsorption, thereby increasing its
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excretion in the urine and lowering serum uric acid levels.[5] This approach addresses the most

common cause of hyperuricemia, which is impaired renal excretion of uric acid.[4]

Mechanism of Action of URAT1 Inhibitors
URAT1 functions as an organic anion exchanger, facilitating the uptake of urate from the

tubular lumen in exchange for intracellular monocarboxylates like lactate or nicotinate.[6]

URAT1 inhibitors are designed to interfere with this transport mechanism. Recent structural

studies using cryo-electron microscopy have revealed that inhibitors like benzbromarone and

lesinurad bind within a large, hydrophobic, and electropositive cavity of the inward-open

conformation of URAT1.[3] This binding sterically hinders the transit of uric acid through the

transporter's central channel, effectively blocking its reabsorption.[3][6]

The binding of these inhibitors is typically non-competitive with respect to uric acid when the

inhibitor is introduced extracellularly, suggesting they may access their binding site from the

intracellular side of the apical membrane.[3] The specificity and potency of different inhibitors

are determined by their unique interactions with key amino acid residues within this binding

pocket.[3]

Below is a diagram illustrating the signaling pathway of URAT1-mediated uric acid reabsorption

and its inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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